Cas no 540770-67-0 (1-(cyclohexylamino)-3-(2,4-dichlorophenoxy)propan-2-ol)

• Product name: 1-(cyclohexylamino)-3-(2,4-dichlorophenoxy)propan-2-ol
• CAS No: 540770-67-0
• MF: C₁₅H₂₁Cl₂NO₂
• MW: 318.238742589951
• CID: 6483264

1-(cyclohexylamino)-3-(2,4-dichlorophenoxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(cyclohexylamino)-3-(2,4-dichlorophenoxy)propan-2-ol
• 2-Propanol, 1-(cyclohexylamino)-3-(2,4-dichlorophenoxy)-

• Inchi： 1S/C15H21Cl2NO2/c16-11-6-7-15(14(17)8-11)20-10-13(19)9-18-12-4-2-1-3-5-12/h6-8,12-13,18-19H,1-5,9-10H2
• InChI Key： NPMXYYJBTJOJIW-UHFFFAOYSA-N
• SMILES： C(NC1CCCCC1)C(O)COC1=CC=C(Cl)C=C1Cl

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 468.8±45.0 °C(Predicted)
• pka: 13.73±0.20(Predicted)

Additional information on 1-(cyclohexylamino)-3-(2,4-dichlorophenoxy)propan-2-ol

1-(Cyclohexylamino)-3-(2,4-Dichlorophenoxy)Propan-2-ol: A Comprehensive Overview

1-(Cyclohexylamino)-3-(2,4-dichlorophenoxy)propan-2-ol (CAS No. 540770-67-0) is a versatile organic compound with a complex structure that combines elements of both alcohols and amines. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's unique structure, featuring a cyclohexylamine group and a dichlorophenoxy substituent, contributes to its diverse chemical properties and reactivity.

The synthesis of 1-(cyclohexylamino)-3-(2,4-dichlorophenoxy)propan-2-ol involves a multi-step process that typically begins with the preparation of the dichlorophenoxy intermediate. This intermediate is then subjected to nucleophilic substitution reactions with cyclohexylamine derivatives to form the final product. Recent advancements in catalytic methods have significantly improved the efficiency and yield of this synthesis pathway, making it more accessible for large-scale production.

One of the most notable applications of this compound is in the development of advanced pharmaceutical agents. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the design of kinase inhibitors and other enzyme-targeting drugs. The cyclohexylamine group provides a rigid framework that can enhance molecular stability, while the dichlorophenoxy moiety introduces hydrophobicity and electronic diversity, which are crucial for drug-target interactions.

In the field of agrochemicals, 1-(cyclohexylamino)-3-(2,4-dichlorophenoxy)propan-2-ol has been investigated as a component in herbicides and fungicides. Its ability to modulate plant growth hormones and inhibit fungal enzymes makes it a promising candidate for sustainable agricultural practices. Recent studies have also highlighted its role in enhancing crop resilience against environmental stressors such as drought and salinity.

From a materials science perspective, this compound has shown potential as a building block for advanced polymers and coatings. Its alcohol functionality can be readily modified to form esters or ethers, enabling the creation of materials with tailored mechanical and thermal properties. Additionally, its ability to act as a chelating agent has led to its exploration in metal-organic frameworks (MOFs) and other coordination polymers.

Recent research has also focused on the environmental impact of 1-(cyclohexylamino)-3-(2,4-dichlorophenoxy)propan-2-ol. Studies have demonstrated that it undergoes efficient biodegradation under aerobic conditions, reducing concerns about its persistence in natural ecosystems. Furthermore, its low toxicity profile has been validated through acute and chronic toxicity tests, making it suitable for applications where human and environmental safety are paramount.

In conclusion, 1-(cyclohexylamino)-3-(2,4-dichlorophenoxy)propan-2-ol (CAS No. 540770-67-0) is a multifaceted compound with significant potential across various industries. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key player in modern chemical innovation.